molecular formula C17H26FN3O2S B247218 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine

1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine

Cat. No. B247218
M. Wt: 355.5 g/mol
InChI Key: ZRRGQEJTQKOZII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine, also known as EFDP, is a chemical compound that has gained attention in the scientific community for its potential use in research applications. EFDP is a piperazine derivative that has been shown to have promising effects in various studies. In

Mechanism Of Action

1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has been shown to act as a selective serotonin reuptake inhibitor (SSRI). SSRI's are a class of drugs that are commonly used to treat depression and anxiety disorders. 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has been shown to have a high affinity for the serotonin transporter, which inhibits the reuptake of serotonin into the presynaptic neuron. This leads to an increase in serotonin levels in the synaptic cleft, which can result in an antidepressant effect.
Biochemical and Physiological Effects:
1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which can result in an antidepressant effect. 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has also been shown to have anxiolytic effects, which can reduce anxiety levels in individuals. Additionally, 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has been shown to have potential neuroprotective effects, which can protect against neuronal damage.

Advantages And Limitations For Lab Experiments

1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has various advantages and limitations for lab experiments. One advantage is that it has a high affinity for the serotonin transporter, which makes it a potential candidate for studying the serotonin system. Additionally, 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has been shown to have promising results in PET imaging studies, which can be used to visualize and measure biological processes in living organisms. However, one limitation is that 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has not been extensively studied in humans, which limits its potential use in clinical studies.

Future Directions

There are various future directions for research on 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine. One potential direction is to further explore its potential use in PET imaging studies. Additionally, further research can be conducted on its potential use as an antidepressant and anxiolytic agent. Further studies can also be conducted to explore its potential neuroprotective effects and its effects on other neurotransmitter systems. Overall, 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has shown promising results in various studies, making it a potential candidate for further research in various areas.

Synthesis Methods

The synthesis of 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine involves the reaction of 1-(ethylsulfonyl)-4-piperidone with 2-fluorobenzaldehyde in the presence of sodium triacetoxyborohydride. The resulting product is then treated with piperazine to yield 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine. This synthesis method has been described in detail in various research papers.

Scientific Research Applications

1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has been studied for its potential use in various research applications. It has been shown to have an affinity for the serotonin transporter, which makes it a potential candidate for studying the serotonin system. 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has also been studied for its potential use in positron emission tomography (PET) imaging studies. PET imaging is a non-invasive technique used to visualize and measure biological processes in living organisms. 1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine has been shown to have promising results in PET imaging studies, making it a potential candidate for further research in this area.

properties

Product Name

1-[1-(Ethylsulfonyl)-4-piperidinyl]-4-(2-fluorophenyl)piperazine

Molecular Formula

C17H26FN3O2S

Molecular Weight

355.5 g/mol

IUPAC Name

1-(1-ethylsulfonylpiperidin-4-yl)-4-(2-fluorophenyl)piperazine

InChI

InChI=1S/C17H26FN3O2S/c1-2-24(22,23)21-9-7-15(8-10-21)19-11-13-20(14-12-19)17-6-4-3-5-16(17)18/h3-6,15H,2,7-14H2,1H3

InChI Key

ZRRGQEJTQKOZII-UHFFFAOYSA-N

SMILES

CCS(=O)(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=CC=C3F

Canonical SMILES

CCS(=O)(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=CC=C3F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.